Cas no 941922-76-5 (N-(5-{2-(morpholin-4-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide)

• Product Name: N-(5-{2-(morpholin-4-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• CAS No: 941922-76-5
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 6265658
• PubChem ID: 7502168
• Update Time: 2025-06-08

N-(5-{2-(morpholin-4-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{2-(morpholin-4-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• N-[(5-{[2-(morpholin-4-yl)ethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide
• N-[[5-(2-morpholin-4-ylethylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl]benzamide
• 941922-76-5
• AKOS024617598
• F1885-0094
• N-((5-((2-morpholinoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide

• Inchi： 1S/C16H20N4O3S/c21-15(13-4-2-1-3-5-13)17-12-14-18-19-16(23-14)24-11-8-20-6-9-22-10-7-20/h1-5H,6-12H2,(H,17,21)
• InChI Key： MVXBFTBWEQFQGX-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CNC(C2C=CC=CC=2)=O)O1)CCN1CCOCC1

Computed Properties

• Exact Mass: 348.12561169g/mol
• Monoisotopic Mass: 348.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(5-{2-(morpholin-4-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide

Research Briefing on N-(5-{2-(morpholin-4-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide (CAS: 941922-76-5)

The compound N-(5-{2-(morpholin-4-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide (CAS: 941922-76-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a promising scaffold for the development of novel kinase inhibitors. The presence of the morpholine and 1,3,4-oxadiazole moieties in its structure is believed to contribute to its ability to interact with specific kinase domains, making it a candidate for targeting various signaling pathways involved in cancer and inflammatory diseases. Preliminary in vitro assays have demonstrated its inhibitory activity against several key kinases, including PI3K and mTOR, with IC50 values in the low micromolar range.

In addition to its kinase inhibitory properties, N-(5-{2-(morpholin-4-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide has also been investigated for its potential as an antimicrobial agent. Recent studies have shown that this compound exhibits moderate activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets.

The synthesis of this compound has been optimized in recent years, with several research groups reporting improved yields and purity. Key steps in the synthesis include the formation of the 1,3,4-oxadiazole ring and subsequent functionalization with the morpholine-ethylsulfanyl group. Advances in catalytic methods have also enabled the development of more sustainable and scalable synthetic routes, which could facilitate its further exploration in drug discovery programs.

Despite these promising findings, challenges remain in the development of N-(5-{2-(morpholin-4-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Ongoing research is focused on optimizing the compound's physicochemical properties to enhance its drug-like characteristics.

In conclusion, N-(5-{2-(morpholin-4-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide represents a versatile chemical scaffold with significant potential in medicinal chemistry. Its dual activity as a kinase inhibitor and antimicrobial agent underscores its broad applicability, and continued research efforts are expected to yield further insights into its therapeutic potential. Future studies should prioritize in vivo evaluations and the exploration of its synergistic effects with existing drugs to fully realize its clinical promise.